Cas no 93186-78-8 ( )

• Product Name: &nbsp
• CAS No: 93186-78-8
• MF: C₁₃H₉Br₂NO
• MW: 355.024661779404
• CID: 999486
• PubChem ID: 352426
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• (6E)-4-bromo-6-[(4-bromoanilino)methylidene]cyclohexa-2,4-dien-1-one
• EU-0001509
• 93186-78-8
• AC1NV3H4
• AKOS000488093
• NSC-526320
• NSC526320
• 4-BROMO-2-[(E)-[(4-BROMOPHENYL)IMINO]METHYL]PHENOL
• DTXSID10420593
• STK015422
• 4-bromo-6-[[(4-bromophenyl)amino]methylidene]cyclohexa-2,4-dien-1-one
• 4-bromo-2-{(E)-[(4-bromophenyl)imino]methyl}phenol
• DS-005295
•  

• Inchi： 1S/C13H9Br2NO/c14-10-1-4-12(5-2-10)16-8-9-7-11(15)3-6-13(9)17/h1-8,17H/b16-8+
• InChI Key： WBJGMDBPWOVGSW-LZYBPNLTSA-N
• SMILES： BrC1C=CC(=C(/C=N/C2C=CC(=CC=2)Br)C=1)O

Computed Properties

• Exact Mass: 354.90304g/mol
• Monoisotopic Mass: 352.90509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 32.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols